Cas no 79692-15-2 (1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one)

1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one structure
79692-15-2 structure
Product Name:1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
CAS No:79692-15-2
MF:C26H50N2O
MW:406.688007831573
CID:984812
PubChem ID:286690
Update Time:2025-04-20

1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
    • 1-(1,4'-bipiperidin-1'-yl)hexadecan-1-one
    • NSC145412
    • DTXSID20301667
    • NSC-145412
    • 79692-15-2
    • Inchi: 1S/C26H50N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-26(29)28-23-19-25(20-24-28)27-21-16-14-17-22-27/h25H,2-24H2,1H3
    • InChI Key: IXQBPYINTIKETF-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)N1CCC(CC1)N1CCCCC1

Computed Properties

  • Exact Mass: 406.39200
  • Monoisotopic Mass: 406.392314223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55000
  • LogP: 6.82040
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